![molecular formula C9H7FO4 B6256314 8-Fluoro-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid CAS No. 911485-91-1](/img/no-structure.png)
8-Fluoro-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
8-Fluoro-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid (8-FDB) is an organic compound with a unique and complex chemical structure. It is a member of the benzodioxine family, which is a group of compounds with a wide range of applications in the scientific and medical fields. 8-FDB is a key intermediate for the synthesis of many pharmaceuticals, drugs, and other compounds. It has been studied extensively for its potential applications in the fields of medicine, biochemistry, and pharmacology.
Mechanism of Action
The exact mechanism of action of 8-Fluoro-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid is not yet fully understood. However, it is believed that this compound acts as a proton donor in the presence of certain enzymes, which leads to the formation of a variety of metabolites. These metabolites are believed to be involved in the regulation of cellular processes, such as cell growth and differentiation. In addition, this compound is believed to be involved in the regulation of the expression of certain genes.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it is believed that this compound is involved in the regulation of several biochemical and physiological processes, including cell growth and differentiation, gene expression, and the metabolism of certain compounds. In addition, this compound has been shown to have anti-inflammatory and anti-bacterial properties.
Advantages and Limitations for Lab Experiments
The use of 8-Fluoro-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid in laboratory experiments has several advantages. It is a relatively inexpensive compound and is easily synthesized in the laboratory. In addition, this compound is relatively stable and can be stored for long periods of time without significant degradation. However, this compound is sensitive to light and air, so it should be stored in a dark, air-tight container.
Future Directions
The potential applications of 8-Fluoro-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid are vast and far-reaching. In the future, this compound could be used in the development of new drugs and treatments for a variety of diseases and conditions. In addition, this compound could be used to study the regulation of gene expression and the metabolism of certain compounds. Finally, this compound could be used as a tool to study the biochemical and physiological effects of various compounds.
Synthesis Methods
The synthesis of 8-Fluoro-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid is a complex process that requires careful control of the reaction conditions. The most common method for synthesizing this compound involves the reaction of 1,4-benzodioxine-6-carboxylic acid with fluoroacetic acid. This reaction is conducted in the presence of a catalytic amount of a Lewis acid, such as boron trifluoride or aluminum chloride. Other methods of synthesizing this compound include the use of fluorinated alcohols and the reaction of fluoroacetic acid with a base.
Scientific Research Applications
8-Fluoro-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid has been used extensively in scientific research. It has been studied for its potential applications in the fields of medicine, biochemistry, and pharmacology. It has been used as an intermediate in the synthesis of several pharmaceuticals, including antifungal and anti-inflammatory drugs. In addition, this compound has been used in the synthesis of compounds that have potential applications in cancer therapy and other treatments.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 8-fluoro-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2,3-dihydro-1,4-benzodioxine", "fluorine gas", "sodium hydride", "carbon dioxide", "diethyl malonate", "ethyl chloroformate", "triethylamine", "acetic anhydride", "sulfuric acid", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: 2,3-dihydro-1,4-benzodioxine is reacted with fluorine gas in the presence of sodium hydride to form 8-fluoro-2,3-dihydro-1,4-benzodioxine.", "Step 2: The resulting compound is then reacted with carbon dioxide in the presence of sodium hydroxide to form 8-fluoro-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid.", "Step 3: Diethyl malonate is then reacted with ethyl chloroformate and triethylamine to form diethyl ethoxymethylene malonate.", "Step 4: The resulting compound is then reacted with acetic anhydride and sulfuric acid to form diethyl 2-acetoxyethoxymethylene malonate.", "Step 5: The final step involves the reaction of diethyl 2-acetoxyethoxymethylene malonate with 8-fluoro-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid in the presence of sodium hydroxide and water to form 8-fluoro-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid." ] } | |
CAS RN |
911485-91-1 |
Molecular Formula |
C9H7FO4 |
Molecular Weight |
198.15 g/mol |
IUPAC Name |
5-fluoro-2,3-dihydro-1,4-benzodioxine-7-carboxylic acid |
InChI |
InChI=1S/C9H7FO4/c10-6-3-5(9(11)12)4-7-8(6)14-2-1-13-7/h3-4H,1-2H2,(H,11,12) |
InChI Key |
SXDITMUSAKFVPU-UHFFFAOYSA-N |
Canonical SMILES |
C1COC2=C(O1)C=C(C=C2F)C(=O)O |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.